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Compound of Interest

Compound Name: Isonicotinic Acid

Cat. No.: B118717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

isonicotinic acid, a key intermediate in the pharmaceutical and chemical industries. The

information is curated to support research, development, and formulation activities.

Physicochemical Properties
Isonicotinic acid, also known as 4-pyridinecarboxylic acid, is a white to off-white crystalline

solid.[1] It is an isomer of nicotinic acid, with the carboxylic acid group at the 4-position of the

pyridine ring.[1][2]

Property Value Reference

Molecular Formula C₆H₅NO₂ [3]

Molecular Weight 123.11 g/mol [3]

Melting Point 319 °C [3]

pKa (Carboxylic Acid) 3.73 [2]

pKa (Pyridine Nitrogen) 4.96 (at 25°C) [1][3]

pH of Saturated Aqueous

Solution
3.6 [3]
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Solubility Profile
Isonicotinic acid is an amphoteric compound, exhibiting solubility in both acidic and basic

solutions.[1][4] Its solubility is influenced by the solvent, temperature, and pH.

Aqueous Solubility
The solubility of isonicotinic acid in water is limited but increases with temperature. It is

described as slightly soluble in cold water and more soluble in hot water.[1][4]

Temperature (°C) Solubility ( g/100 mL) Solubility (g/L)

20 0.52 5.2[4]

General - 6

pH-Dependent Aqueous Solubility
The amphoteric nature of isonicotinic acid, with both a weakly acidic carboxylic acid group

and a weakly basic pyridine nitrogen, dictates its solubility profile in aqueous solutions of

varying pH. The molecule can exist as a cation (protonated pyridine), a zwitterion, a neutral

molecule, or an anion (deprotonated carboxylic acid). In aqueous solutions near a pH of 2.8 to

3.6, the zwitterionic form is predominant.[5]

Due to its acidic and basic functional groups, the solubility of isonicotinic acid is expected to

follow a "U"-shaped curve, with minimum solubility around its isoelectric point and increased

solubility at pH values below the pKa of the pyridine nitrogen and above the pKa of the

carboxylic acid.

Solubility in Organic Solvents
Isonicotinic acid is generally insoluble in nonpolar organic solvents like benzene and ether.[1]

[4] Its solubility in various polar organic solvents has been determined, often showing an

increase with temperature.

Table 2.1: Solubility of Isonicotinic Acid in Alcohols at Various Temperatures
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Temperatur
e (K)

Methanol
(Mole
Fraction,
x10³)

Ethanol
(Mole
Fraction,
x10³)

1-Propanol
(Mole
Fraction,
x10³)

2-Propanol
(Mole
Fraction,
x10³)

1,2-
Propanediol
(Mole
Fraction,
x10³)

289.65 1.35 1.01 0.69 0.81 0.45

298.15 1.98 1.52 1.05 1.25 0.69

308.15 2.95 2.31 1.63 1.96 1.08

318.15 4.32 3.45 2.48 3.01 1.66

328.15 6.25 5.10 3.71 4.55 2.53

338.15 8.89 7.39 5.45 6.78 3.79

348.75 12.45 10.51 7.89 9.98 5.61

358.75 17.21 14.75 11.25 14.41 8.21

Data adapted from the Journal of Chemical & Engineering Data.

Table 2.2: Solubility of Isonicotinic Acid in Other Organic Solvents at 298.2 K

Solvent Molar Solubility (mol/dm³)

Propanone 0.0112

Tetrahydrofuran 0.0075

Pentan-1-ol 0.0068

Butan-2-ol 0.0092

Data adapted from scientific literature on the solubility of nicotinic and isonicotinic acids.[5]

Table 2.3: Qualitative Solubility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b118717?utm_src=pdf-body
https://www.benchchem.com/product/b118717?utm_src=pdf-body
https://refp.cohlife.org/_niacin/On-the-solubility-of-nicotinic-acid-and-isonicotinic-acid-in-water-and-organic-solvents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility

DMSO 5 mg/mL (40.61 mM)

Benzene Insoluble

Ether Insoluble

Stability Profile
Isonicotinic acid is a stable compound under normal conditions.

Table 3.1: General Stability Data

Condition Observation

Thermal Stable to heat. High melting point of 319 °C.

Oxidation Stable to oxidation.

Storage
Stable under normal temperatures and

pressures.

Incompatibilities
Isonicotinic acid should be stored away from strong oxidizing agents, strong reducing agents,

and strong acids to avoid violent reactions.

Degradation
Forced degradation studies are crucial to understand the degradation pathways of isonicotinic
acid. While specific degradation product information is not extensively available in the public

domain, a general approach to forced degradation testing is outlined in the experimental

protocols section.

Experimental Protocols
Solubility Determination
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This method is used to determine the solubility of a compound in a solvent at various

temperatures.

Apparatus: A jacketed glass vessel equipped with a magnetic stirrer, a precision

thermometer, and a laser monitoring system.

Procedure:

1. Add a known mass of the solvent to the jacketed glass vessel.

2. Incrementally add small, known amounts of isonicotinic acid to the solvent while stirring

at a constant rate.

3. The temperature of the solution is controlled by circulating fluid through the jacket.

4. The laser beam is passed through the solution, and the light intensity is monitored.

5. The temperature is slowly increased until the last solid particles of isonicotinic acid
dissolve, which is indicated by a sharp increase in the transmitted laser light intensity.

6. The temperature at which complete dissolution occurs is recorded as the saturation

temperature for that specific composition.

7. Repeat the process with different amounts of isonicotinic acid to determine the solubility

at different temperatures.

This method determines the solubility at a constant temperature.

Apparatus: Vials, a constant temperature shaker/incubator, and a UV-Vis spectrophotometer.

Procedure:

1. Prepare supersaturated solutions of isonicotinic acid in the desired solvents in vials.

2. Place the vials in a constant temperature shaker and agitate for a sufficient time (e.g., 24-

48 hours) to ensure equilibrium is reached.
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3. After reaching equilibrium, allow the vials to stand undisturbed at the same temperature

for a period to allow the undissolved solid to settle.

4. Carefully withdraw an aliquot of the supernatant.

5. Dilute the aliquot with a suitable solvent (e.g., methanol) to a concentration within the

linear range of the spectrophotometer.

6. Measure the absorbance of the diluted solution at the wavelength of maximum

absorbance for isonicotinic acid.

7. Calculate the concentration of isonicotinic acid in the original saturated solution using a

pre-established calibration curve.

Stability Testing
This protocol assesses the effect of light on the stability of isonicotinic acid.

Apparatus: A photostability chamber equipped with a light source that provides both visible

and UVA light (e.g., a xenon lamp or a suitable metal halide lamp). Light meters to measure

the intensity of visible and UVA light.

Sample Preparation:

Solid State: Spread a thin layer of isonicotinic acid powder in a chemically inert,

transparent container.

Solution State: Prepare a solution of isonicotinic acid in a relevant solvent (e.g., water)

and place it in a chemically inert, transparent container.

Dark Control: Prepare identical samples but wrap them in aluminum foil to protect them

from light.

Exposure Conditions:

Expose the samples to a minimum of 1.2 million lux hours of visible light and 200 watt-

hours per square meter of UVA light.[6]
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Place the dark control samples in the same chamber to experience the same temperature

and humidity conditions.

Analysis:

After the exposure period, visually inspect the samples for any changes in appearance

(e.g., color change).

Analyze the samples using a validated stability-indicating analytical method (e.g., HPLC)

to determine the extent of degradation and to identify and quantify any degradation

products.

Compare the results of the light-exposed samples with those of the dark control to

differentiate between light-induced and thermally-induced degradation.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key logical and experimental workflows related to the

evaluation of isonicotinic acid.
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Caption: Logical workflow for the comprehensive assessment of solubility and stability.
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Caption: Experimental workflow for equilibrium solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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